1-[6-(3-Methoxy-phenyl)-imidazo[2,1-b]thiazol-5-ylmethyl]-piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-[6-(3-Methoxy-phenyl)-imidazo[2,1-b]thiazol-5-ylmethyl]-piperidine-4-carboxylic acid” is a complex organic compound that contains several functional groups and rings, including an imidazole ring and a thiazole ring . The molecular formula of this compound is C19H21N3O3S and its molecular weight is 371.45 .
Molecular Structure Analysis
The compound contains an imidazole ring and a thiazole ring, both of which are five-membered heterocyclic rings. The imidazole ring contains two nitrogen atoms, while the thiazole ring contains one nitrogen atom and one sulfur atom .Scientific Research Applications
1. Cardiotonic Agent Applications
The compound has shown promising results as a cardiotonic agent, particularly in improving cardiac contractility and hemodynamics. Several studies have indicated its efficacy in this area:
- It was observed to exhibit a combination of positive-inotropic and vasodilating actions, effectively reducing the preload of the heart and increasing cardiac output without significant side effects (Nebel, Sabin & Surawitzki, 1981).
- Another study highlighted its oral efficacy, making it a promising inotropic agent for the treatment of chronic heart failure in humans (Thormann, Kramer & Schlepper, 1981).
- Further research suggested its hemodynamic effects, especially in patients with left ventricular failure, demonstrating an immediate onset of action with significant increases in cardiac output and reductions in pulmonary pressures (Wollschläger, Drexler, Löllgen & Just, 1981).
2. Drug Disposition and Metabolism
The compound has also been studied in the context of drug disposition and metabolism:
- One study discussed the disposition and metabolism of SB-649868, a related compound, in humans. It revealed that elimination of drug-related material primarily occurred via feces, and that the compound was extensively metabolized, with most of the drug being excreted as metabolites (Renzulli, Nash, Wright, Thomas, Zamuner, Pellegatti, Bettica & Boyle, 2011).
Safety And Hazards
properties
IUPAC Name |
1-[[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-5-yl]methyl]piperidine-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3S/c1-25-15-4-2-3-14(11-15)17-16(22-9-10-26-19(22)20-17)12-21-7-5-13(6-8-21)18(23)24/h2-4,9-11,13H,5-8,12H2,1H3,(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYWRJRXPVAYYMS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=C(N3C=CSC3=N2)CN4CCC(CC4)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[6-(3-Methoxy-phenyl)-imidazo[2,1-b]thiazol-5-ylmethyl]-piperidine-4-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.